Cas no 61444-90-4 (Acetamide, 2-(hydroxyimino)-N-[3-(phenylamino)propyl]-)

• Product Name: Acetamide, 2-(hydroxyimino)-N-[3-(phenylamino)propyl]-
• CAS No: 61444-90-4
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 479163
• PubChem ID: 71395832
• Update Time: 2025-04-19

Acetamide, 2-(hydroxyimino)-N-[3-(phenylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(hydroxyimino)-N-[3-(phenylamino)propyl]-
• N-(3-anilinopropyl)-2-hydroxyiminoacetamide
• N-(3-Anilinopropyl)-2-(hydroxyimino)acetamide
• 61444-90-4
• DTXSID60817434

• Inchi： 1S/C11H15N3O2/c15-11(9-14-16)13-8-4-7-12-10-5-2-1-3-6-10/h1-3,5-6,9,12,16H,4,7-8H2,(H,13,15)
• InChI Key： SZGRJVHGJRUKND-UHFFFAOYSA-N
• SMILES： O=C(C=NO)NCCCNC1C=CC=CC=1

Computed Properties

• Exact Mass: 221.11655
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• PSA: 73.72